Cas no 72214-01-8 (Sulfuric acid,mono(2-ethylhexyl) ester)
72214-01-8 structure
Product Name:Sulfuric acid,mono(2-ethylhexyl) ester
CAS No:72214-01-8
MF:C8H18O4S
MW:210.291121959686
CID:572091
PubChem ID:31364
Update Time:2025-04-19
Sulfuric acid,mono(2-ethylhexyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,mono(2-ethylhexyl) ester
- 2-Ethylhexyl sulfate
- 08-Union carbide
- 2-Aethyl-hexylschwefelsaeure
- 2-ethyl hexyl hydrogen sulphate
- Ethasulfate sodium
- Mono-(2-aethyl-hexyl)-sulfat
- Pentrone ON
- Schwefelsaeure-mono-(2-aethyl-hexylester)
- Sodium ethosulfate
- Sulfirol 8
- sulfuric acid mono-(2-ethyl-hexyl ester)
- Tergemist
- Tergimist
- Tergitol 08
- 2-ETHYLHEXYL BISULFATE
- 1-Hexanesulfonic acid,2-ethyl-
- 8NX2133F3J
- Sulfuric acid, mono(2-ethylhexyl)ester
- 2-Ethyl-1-hexanol sulfate
- ETHASULFATE
- SCHEMBL188420
- 72214-01-8
- BRN 1707369
- Sulfuric acid,mono(2-ethylhexyl)ester
- Sulfuric acid, mono(2-ethylhexyl) ester
- EMPICOL 0585A
- 2-Ethylhexyl hydrogen sulfate
- Q27160059
- 2-ethylhexyl hydrogen sulphate
- 2-ethylhexanol sulfate
- UNII-8NX2133F3J
- 3-01-00-01733 (Beilstein Handbook Reference)
- ETASULFATE
- ETASULFATE [WHO-DD]
- CHEBI:88117
- MHGOKSLTIUHUBF-UHFFFAOYSA-N
- SURFARON A 6008
- 2-Ethylhexylhydrogensulfate
- [(2-ethylhexyl)oxy]sulfonic acid
- DTXSID7047988
- Ethasulfuric Acid
- NS00002440
- CHEMBL2111178
-
- Inchi: 1S/C8H18O4S/c1-3-5-6-8(4-2)7-12-13(9,10)11/h8H,3-7H2,1-2H3,(H,9,10,11)
- InChI Key: MHGOKSLTIUHUBF-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OCC(CC)CCCC
Computed Properties
- Exact Mass: 210.09300
- Monoisotopic Mass: 194.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 72Ų
Experimental Properties
- Color/Form: 淡黄色至黄色液体
- Density: 1.0690 (estimate)
- Melting Point: -79.7°C (estimate)
- Boiling Point: 299.82°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.4192 (estimate)
- PSA: 71.98000
- LogP: 3.10300
Sulfuric acid,mono(2-ethylhexyl) ester Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
72214-01-8 (Sulfuric acid,mono(2-ethylhexyl) ester) Related Products
- 151-41-7((dodecyloxy)sulfonic acid)
- 126-92-1(2-Ethylhexyl sulfate sodium)
- 143-03-3(Octadecyl hydrogen sulfate)
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